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Compound of Interest

Compound Name: 2,5-Difluorobenzophenone

Cat. No.: B1332100 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,5-Difluorobenzophenone

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of chemical compounds is fundamental. This guide provides a

detailed overview of the key physical characteristics of 2,5-Difluorobenzophenone, outlines

experimental protocols for their determination, and presents logical workflows for these

procedures.

Core Physical Properties
2,5-Difluorobenzophenone is a fluorinated aromatic ketone that serves as a versatile

intermediate in organic synthesis.[1] Its physical state at ambient temperature is a light yellow

to orange clear liquid.[1] This indicates that its melting point is below standard room

temperature.

Data Presentation
The known quantitative physical properties of 2,5-Difluorobenzophenone are summarized in

the table below for clear reference and comparison.
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Property Value Conditions

Molecular Formula C₁₃H₈F₂O

Molecular Weight 218.20 g/mol

Boiling Point 123 °C at 0.3 mmHg

Physical State Liquid at 20 °C

Appearance
Light yellow to orange clear

liquid

Density 1.27 g/cm³

Refractive Index 1.57 at 20 °C

CAS Number 85068-36-6

Experimental Protocols
Accurate determination of physical properties is crucial for the synthesis, purification, and

application of chemical compounds. The following sections detail the methodologies for

measuring the boiling point of 2,5-Difluorobenzophenone. As it is a liquid at room

temperature, a standard melting point determination is not applicable; instead, a freezing point

determination would be analogous.

Boiling Point Determination (Micro-Scale by Capillary
Method)
Given the reduced pressure at which the boiling point is reported (123 °C at 0.3 mmHg), a

vacuum distillation setup is the most appropriate method for verification. However, a simple and

effective method for determining the boiling point at atmospheric pressure or under controlled

reduced pressure is the capillary method.

Objective: To determine the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric or set pressure.

Materials:
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Sample of 2,5-Difluorobenzophenone

Thiele tube or other heating bath (e.g., oil bath on a hot plate)

High-temperature thermometer

Capillary tubes (one end sealed)

Small diameter test tube

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

Sample Preparation: Add a small amount (a few milliliters) of 2,5-Difluorobenzophenone to

the small test tube.

Capillary Insertion: Place a capillary tube with the sealed end pointing upwards into the test

tube containing the liquid.

Apparatus Setup: Attach the test tube to the thermometer, ensuring the sample is level with

the thermometer bulb.

Heating: Immerse the setup in a heating bath. Heat the bath gradually.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube.

Equilibrium Point: The boiling point is the temperature at which the stream of bubbles is

continuous and rapid. For a more precise measurement, the heating can be stopped when a

steady stream of bubbles is observed. The temperature at which the liquid just begins to

enter the capillary tube upon cooling is the boiling point.

Mandatory Visualizations
To illustrate the logical flow of the experimental procedures, the following diagrams are

provided in the DOT language for Graphviz.
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Start

Prepare Sample in Test Tube

Insert Inverted Capillary Tube

Assemble Apparatus
(Thermometer, Test Tube, Heating Bath)

Heat the Bath Gradually

Observe for Bubble Stream

Record Temperature at which
Liquid Enters Capillary on Cooling

Continuous Bubbles

End

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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As 2,5-Difluorobenzophenone is a liquid at room temperature, a workflow for determining its

freezing point (the equivalent of a melting point for a liquid) is presented below.

Start

Place Liquid Sample in a Test Tube

Insert Thermometer and Stirrer into Sample

Immerse Test Tube in a Cooling Bath
(e.g., ice-salt mixture)

Cool and Stir the Sample Gently

Observe for the First Appearance of Crystals

Record Temperature Plateau
as Solidification Occurs

Crystals Form

End
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Caption: Workflow for Freezing Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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